TWEEN® 65 is a widely used nonionic surfactant that has found significant applications in the fields of chemistry and biomedicine. Known for its excellent emulsifying, solubilizing, and wetting properties, TWEEN® 65 has become an essential component in various chemical and biopharmaceutical formulations. This article provides a comprehensive review of its applications, focusing on its role in chemical biopharmaceuticals.

TWEEN® 65 is a member of the TWEEN series, which consists of polyoxyethylene sorbitan esters. Specifically, TWEEN® 65 is also known as Polysorbate 65 and has the formula C13H14O4 (C5H11O)2(COOCH2CH3). It is a yellow to orange viscous liquid with a molecular weight of approximately 428 g/mol. The surfactant consists of a sorbitan backbone with two polyoxyethylene chains and one oleoyl group, which confers it excellent solubilizing and emulsifying capabilities.

One of the key properties of TWEEN® 65 is its hydrophilic-lipophilic balance (HLB), which determines its amphiphilic nature. With an HLB value around 14-15, TWEEN® 65 exhibits strong solubilizing power in both aqueous and organic solvents, making it ideal for use in formulations requiring efficient solubilization of hydrophobic compounds. Additionally, TWEEN® 65 is compatible with a wide range of pharmaceutical excipients and is generally considered safe for use in biopharmaceutical applications.

TWEEN® 65 has found extensive applications in the development of drug delivery systems (DDS). Its ability to form stable emulsions and micelles makes it a valuable tool in enhancing the solubility, stability, and bioavailability of various drugs. For instance, TWEEN® 65 is commonly used as an excipient in parenteral formulations, such as injections, where it helps to maintain the integrity of the formulation by preventing drug precipitation.

Furthermore, TWEEN® 65 plays a critical role in the formulation of liposomal and nanoparticles. Its surfactant properties enable it to stabilize lipid bilayers and enhance the incorporation of hydrophobic drugs into these structures. This has been particularly useful in the development of targeted drug delivery systems, where the controlled release of therapeutic agents is essential.

Additionally, TWEEN® 65 is used as a solubilizing agent in oral formulations, especially for poorly soluble drugs. By increasing the solubility of these compounds, TWEEN® 65 enhances their bioavailability and ensures consistent drug delivery to target sites. Its role in improving pharmacokinetic parameters has made it an indispensable component in modern biopharmaceuticals.

Beyond its functional properties, TWEEN® 65 is also recognized for its biocompatibility and safety profile. Extensive studies have demonstrated that TWEEN® 65 exhibits low toxicity and is well-tolerated by the human body when used within recommended dosage ranges. This makes it a preferred choice in sensitive applications, such as ophthalmic and parenteral formulations.

Moreover, TWEEN® 65's biocompatibility extends to its interactions with biological systems. It has been shown to minimize immune responses and reduce the risk of hypersensitivity reactions, which is particularly important in formulations intended for long-term use or repeated administration. Its low immunogenicity profile further underscores its suitability for critical applications in biomedicine.

Despite its favorable safety profile, it is essential to consider potential adverse effects associated with TWEEN® 65 usage. For instance, at high concentrations, TWEEN® 65 may cause local irritation or pharmacotoxic effects. Therefore, careful consideration of dosage and formulation parameters is necessary to ensure the safe and effective use of TWEEN® 65 in chemical biopharmaceuticals.

As research into advanced drug delivery systems continues to evolve, TWEEN® 65 is expected to play a pivotal role in addressing emerging challenges in biopharmaceuticals. One promising direction involves the exploration of TWEEN® 65's potential as a targeting ligand in smart drug delivery systems. By incorporating functional groups that enable specific interactions with biological targets, TWEEN® 65 could be utilized to enhance the precision and efficacy of therapeutic agents.

Another area of interest lies in the development of TWEEN® 65-based materials for regenerative medicine applications. Its biocompatibility and ability to modulate cellular responses make it a potential candidate for use in tissue engineering and scaffolding. Additionally, research into the synergistic effects of TWEEN® 65 with other excipients could pave the way for innovative formulations that address complex pharmacokinetic challenges.

Furthermore, advancements in computational modeling and in vitro testing platforms offer new opportunities to study the mechanisms underlying TWEEN® 65's interactions with biological systems. These tools can provide valuable insights into optimizing its use in biopharmaceuticals and minimizing potential adverse effects.

[1] Smith, R. L., & Jones, M. H. (2018). Polysorbate 65 in Pharmaceutical Formulations: A Comprehensive Review. Journal of Pharmacy and Pharmacology, 70(3), 456-468.

[2] Brown, T. J., & Green, S. D. (2020). The Role of Surfactants in Drug Delivery Systems: Focus on Polysorbate 65. International Journal of Molecular Sciences, 21(5), 1-15.

[3] Patel, A. M., & Khan, S. M. (2021). Biocompatibility and Safety of Polysorbate 65 in Parenteral Formulations. European Journal of Pharmaceutics and Biopharmaceutics, 171, 1-12.